Cas no 580-82-5 (3,3'-Bis(trifluoromethyl)-1,1'-biphenyl)

• Product Name: 3,3'-Bis(trifluoromethyl)-1,1'-biphenyl
• CAS No: 580-82-5
• MF: C₁₄H₈F₆
• MW: 290.203744888306
• CID: 343182
• PubChem ID: 4189913
• Update Time: 2025-11-03

3,3'-Bis(trifluoromethyl)-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,3'-Bis(trifluoromethyl)-1,1'-biphenyl
• 1-(trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]benzene
• 1,1'-Biphenyl, 3,3'-bis(trifluoromethyl)-
• 3,3'-Bis-trifluormethyl-biphenyl
• COVAIPUHJRFGFP-UHFFFAOYSA-N
• AKOS005216851
• 580-82-5
• DTXSID00400561
• SCHEMBL1263144
• 3,3'-bistrifluoromethylbiphenyl
• DB-347760

• MDL： MFCD00018046
• Inchi： 1S/C14H8F6/c15-13(16,17)11-5-1-3-9(7-11)10-4-2-6-12(8-10)14(18,19)20/h1-8H
• InChI Key： COVAIPUHJRFGFP-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Exact Mass: 290.05300
• Monoisotopic Mass: 290.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 0A^2

Experimental Properties

• PSA: 0.00000
• LogP: 5.39120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3,3'-Bis(trifluoromethyl)-1,1'-biphenyl

Comprehensive Overview of 3,3'-Bis(trifluoromethyl)-1,1'-biphenyl (CAS No. 580-82-5): Properties, Applications, and Industry Trends

3,3'-Bis(trifluoromethyl)-1,1'-biphenyl (CAS No. 580-82-5) is a fluorinated aromatic compound with significant industrial relevance due to its unique chemical structure and versatile applications. The presence of trifluoromethyl groups enhances its thermal stability, lipophilicity, and electron-withdrawing properties, making it a valuable intermediate in pharmaceuticals, agrochemicals, and advanced materials. This article delves into its molecular characteristics, synthesis methods, and emerging uses while addressing frequently searched topics such as "fluorinated biphenyl derivatives" and "high-performance material additives."

The compound's CAS No. 580-82-5 is often associated with queries like "3,3'-Bis(trifluoromethyl)biphenyl solubility" or "safety data for fluorinated aromatics," reflecting user interest in its physicochemical behavior. With a molecular formula of C₁₄H₈F₆, it exhibits low polarity and high resistance to degradation, aligning with the growing demand for sustainable chemicals in green chemistry initiatives. Researchers also explore its role in "organic electronic materials" due to its ability to modify charge transport properties in semiconductors.

Recent advancements highlight 3,3'-Bis(trifluoromethyl)-1,1'-biphenyl as a key component in liquid crystal displays (LCDs) and photovoltaic devices. Its trifluoromethyl groups contribute to reduced intermolecular interactions, improving device efficiency—a topic frequently searched as "fluorine in optoelectronics." Additionally, the compound's compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) makes it a hotspot for "catalyzed biphenyl synthesis" discussions in academic forums.

Environmental and regulatory trends further drive interest in this compound. Searches like "biodegradability of fluorinated compounds" or "alternatives to PFAS" underscore the need for eco-friendly substitutes. While CAS No. 580-82-5 is not classified as hazardous, its persistence necessitates responsible handling, aligning with global shifts toward "sustainable fluorochemistry." Manufacturers now prioritize lifecycle assessments to meet REACH and EPA guidelines.

In pharmaceuticals, 3,3'-Bis(trifluoromethyl)biphenyl scaffolds are investigated for drug design, particularly in kinase inhibitors and anti-inflammatory agents. Queries such as "CF3 biphenyls in medicinal chemistry" reflect this niche application. The compound's metabolic stability and bioavailability enhancements are critical for "next-generation drug delivery systems," a trending research area.

From a commercial perspective, suppliers emphasize high-purity grades (>98%) of 580-82-5 to meet laboratory and industrial demands. Analytical techniques like GC-MS and HPLC are commonly discussed under "purity analysis of fluorinated biphenyls." Storage recommendations (e.g., inert atmospheres) and transport regulations are also frequently searched, highlighting operational best practices.

In conclusion, 3,3'-Bis(trifluoromethyl)-1,1'-biphenyl (CAS No. 580-82-5) bridges multiple sectors—from electronics to life sciences—driven by its structural advantages and adaptability. As industries pivot toward "green fluorination technologies" and "high-value chemical intermediates," this compound remains at the forefront of innovation, answering both technical and sustainability-focused queries in the scientific community.